N-(1-Cyano-1-cyclopropylethyl)-2-[(8-oxo-6,7-dihydro-5H-naphthalen-2-YL)amino]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[(8-oxo-6,7-dihydro-5H-naphthalen-2-yl)amino]acetamide
• InChI: InChI=1S/C18H21N3O2/c1-18(11-19,13-6-7-13)21-17(23)10-20-14-8-5-12-3-2-4-16(22)15(12)9-14/h5,8-9,13,20H,2-4,6-7,10H2,1H3,(H,21,23)
• InChI Key: RTHFFKKDERFLGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CNC2=CC3=C(CCCC3=O)C=C2
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

N-(1-Cyano-1-cyclopropylethyl)-2-[(8-oxo-6,7-dihydro-5H-naphthalen-2-YL)amino]acetamide is a useful research compound. Its molecular formula is C18H21N3O2 and its molecular weight is 311.385. The purity is usually 95%.
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Scientific Research Applications

Anti-Angiogenic Activity

N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a compound structurally similar to N-(1-Cyano-1-cyclopropylethyl)-2-[(8-oxo-6,7-dihydro-5H-naphthalen-2-YL)amino]acetamide, has been identified as a potent inhibitor of aminopeptidase N (APN). This inhibition is significant as it can contribute to the anti-angiogenic activity, particularly in the basic fibroblast growth-factor-induced invasion of endothelial cells. Such properties highlight the potential therapeutic applications in cancer treatment and other diseases where angiogenesis plays a crucial role (Lee et al., 2005).

Colorimetric Sensing of Fluoride Anions

A series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, closely related to the target compound, were synthesized and shown to possess interesting solid-state properties. Notably, one of these derivatives exhibited a dramatic color transition in response to fluoride anions, suggesting potential applications in colorimetric sensing. This behavior demonstrates the potential utility of such compounds in environmental monitoring and analytical chemistry (Younes et al., 2020).

Antiproliferative Activities

Certain N-(naphthalen-2-yl)acetamide derivatives have shown promising antiproliferative activities against a range of human cancer cell lines. This includes specific efficacy against nasopharyngeal carcinoma cell lines, suggesting a potential role in cancer therapeutics. The selectivity and potency of these compounds make them valuable candidates for further investigation in oncology (Chen et al., 2013).